N-[4-[[[(Z)-pyrrol-2-ylidenemethyl]amino]carbamoyl]phenyl]cyclopropanecarboxamide

• Molecular Formula: C16H16N4O2
• Molecular Weight: 296.32 g/mol
• IUPAC Name: N-[4-[[[(Z)-pyrrol-2-ylidenemethyl]amino]carbamoyl]phenyl]cyclopropanecarboxamide
• InChI: InChI=1S/C16H16N4O2/c21-15(11-3-4-11)19-13-7-5-12(6-8-13)16(22)20-18-10-14-2-1-9-17-14/h1-2,5-11,18H,3-4H2,(H,19,21)(H,20,22)/b14-10-
• InChI Key: CQRMHXRGVXDULT-UVTDQMKNSA-N
• Isomeric SMILES: C1CC1C(=O)NC2=CC=C(C=C2)C(=O)NN/C=C\3/C=CC=N3
• SMILES: C1CC1C(=O)NC2=CC=C(C=C2)C(=O)NNC=C3C=CC=N3

Description

N-[4-[[[(Z)-pyrrol-2-ylidenemethyl]amino]carbamoyl]phenyl]cyclopropanecarboxamide, also known as PPCC, is a synthetic compound that has gained considerable attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmaceuticals.

Mechanism of Action

The mechanism of action of N-[4-[[[(Z)-pyrrol-2-ylidenemethyl]amino]carbamoyl]phenyl]cyclopropanecarboxamide involves the inhibition of certain enzymes and proteins that are involved in various biochemical pathways. N-[4-[[[(Z)-pyrrol-2-ylidenemethyl]amino]carbamoyl]phenyl]cyclopropanecarboxamide has been shown to inhibit the activity of the enzyme, carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. Additionally, N-[4-[[[(Z)-pyrrol-2-ylidenemethyl]amino]carbamoyl]phenyl]cyclopropanecarboxamide has been shown to inhibit the activity of certain proteins, including the protein kinase A and B, which are involved in various signaling pathways in the body.
Biochemical and Physiological Effects:
N-[4-[[[(Z)-pyrrol-2-ylidenemethyl]amino]carbamoyl]phenyl]cyclopropanecarboxamide has been shown to have various biochemical and physiological effects on the body. In vitro studies have shown that N-[4-[[[(Z)-pyrrol-2-ylidenemethyl]amino]carbamoyl]phenyl]cyclopropanecarboxamide can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Additionally, N-[4-[[[(Z)-pyrrol-2-ylidenemethyl]amino]carbamoyl]phenyl]cyclopropanecarboxamide has been shown to have anti-inflammatory properties by inhibiting the production of certain cytokines, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

N-[4-[[[(Z)-pyrrol-2-ylidenemethyl]amino]carbamoyl]phenyl]cyclopropanecarboxamide has several advantages and limitations for lab experiments. One of the main advantages is that it is a synthetic compound, which allows for precise control over its structure and properties. Additionally, N-[4-[[[(Z)-pyrrol-2-ylidenemethyl]amino]carbamoyl]phenyl]cyclopropanecarboxamide has been shown to exhibit high selectivity and potency for certain enzymes and proteins, which makes it an ideal tool for studying protein-ligand interactions. However, one of the main limitations of N-[4-[[[(Z)-pyrrol-2-ylidenemethyl]amino]carbamoyl]phenyl]cyclopropanecarboxamide is that it can be difficult to synthesize and purify, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research and development of N-[4-[[[(Z)-pyrrol-2-ylidenemethyl]amino]carbamoyl]phenyl]cyclopropanecarboxamide. One potential direction is to explore the use of N-[4-[[[(Z)-pyrrol-2-ylidenemethyl]amino]carbamoyl]phenyl]cyclopropanecarboxamide as a potential drug candidate for treating various diseases, including cancer and inflammatory disorders. Additionally, further studies are needed to elucidate the mechanism of action of N-[4-[[[(Z)-pyrrol-2-ylidenemethyl]amino]carbamoyl]phenyl]cyclopropanecarboxamide and its potential interactions with other enzymes and proteins in the body. Finally, there is a need for the development of more efficient and cost-effective synthesis methods for N-[4-[[[(Z)-pyrrol-2-ylidenemethyl]amino]carbamoyl]phenyl]cyclopropanecarboxamide, which can facilitate its use in various scientific fields.

Synthesis Methods

N-[4-[[[(Z)-pyrrol-2-ylidenemethyl]amino]carbamoyl]phenyl]cyclopropanecarboxamide can be synthesized using a multi-step process that involves the reaction of various reagents and solvents. The most common method for synthesizing N-[4-[[[(Z)-pyrrol-2-ylidenemethyl]amino]carbamoyl]phenyl]cyclopropanecarboxamide involves the reaction of 2-(pyrrol-2-ylidene) acetonitrile with 4-nitrophenyl isocyanate, followed by reduction of the nitro group and coupling with cyclopropanecarboxylic acid.

Scientific Research Applications

N-[4-[[[(Z)-pyrrol-2-ylidenemethyl]amino]carbamoyl]phenyl]cyclopropanecarboxamide has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, N-[4-[[[(Z)-pyrrol-2-ylidenemethyl]amino]carbamoyl]phenyl]cyclopropanecarboxamide has been shown to exhibit anti-cancer properties by inhibiting the growth of cancer cells. In biochemistry, N-[4-[[[(Z)-pyrrol-2-ylidenemethyl]amino]carbamoyl]phenyl]cyclopropanecarboxamide has been used as a tool for studying protein-ligand interactions, while in pharmaceuticals, N-[4-[[[(Z)-pyrrol-2-ylidenemethyl]amino]carbamoyl]phenyl]cyclopropanecarboxamide has been used as a potential drug candidate for treating various diseases.